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Compound of Interest

Compound Name: CalFluor 488 Azide

Cat. No.: B6301107

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of CalFluor 488 Azide, a fluorogenic probe essential
for the precise, no-wash bioorthogonal labeling of biomolecules. Its application in advanced
imaging and drug discovery is detailed, supported by its physicochemical properties and
established experimental protocols.

Core Properties of CalFluor 488 Azide

CalFluor 488 Azide is a water-soluble, fluorogenic azide probe. A key feature of CalFluor 488
Azide and other CalFluor dyes is that they are not fluorescent until they react with an alkyne-
tagged biomolecule. This property is highly advantageous for imaging in complex biological
environments, such as within cells or living organisms, as it minimizes background
fluorescence and eliminates the need for wash steps to remove unreacted probes.[1][2][3][4][5]
The activation of fluorescence occurs upon the copper-catalyzed or metal-free click chemistry
reaction with an alkyne, forming a stable triazole linkage.

The structure of CalFluor 488 Azide is based on a xanthene core, similar to fluorescein, and is
functionalized with an azide group for click chemistry. Its zwitterionic tails contribute to its water
solubility and minimize non-specific interactions with proteins and detergents.

Quantitative Data Summary
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Property Value Source(s)
Molecular Weight 835.94 g/mol

Molecular Formula C37H49N5013S2

CAS Number 1798305-98-2

Excitation Maximum (EXx) 500 nm

Emission Maximum (Em) 521 nm

Yellow to orange amorphous

Appearance ]

solid
Solubility Water, DMSO

-20°C, desiccated, protect from
Storage

light

Chemical Structure

o |[UPAC Name: 3-[2-[2-[4-azido-5-[2-[2-[dimethyI(3-
sulfonatopropyl)azaniumyl]ethoxy]ethoxy]-2-(3-hydroxy-6-oxoxanthen-9-
yl)phenoxy]ethoxy]ethyl-dimethylazaniumyl]propane-1-sulfonate

e SMILES:[N-]=[N+]=NC1=CC(=C(OCCOCC--INVALID-LINK--(C)CCCS(=0)(=0)
[0-])C=C10CCOCC--INVALID-LINK--(C)CCCS(=0)(=0)
[0-])C2=C3C=CC(=0)C=C30C=4C=C(0)C=CC42

Experimental Applications and Protocols

CalFluor 488 Azide is a versatile tool for visualizing a wide range of alkyne-labeled
biomolecules, including glycans, DNA, RNA, and proteins, in various biological systems such
as cultured cells, developing zebrafish, and mouse brain tissue slices. Its primary application
lies in "click chemistry,” a bioorthogonal reaction that allows for the specific covalent labeling of
biomolecules.
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General Experimental Workflow for Biomolecule
Labeling

The general workflow for labeling biomolecules with CalFluor 488 Azide involves two main
steps: metabolic or enzymatic incorporation of an alkyne-modified precursor into the
biomolecule of interest, followed by the click chemistry reaction with CalFluor 488 Azide to
attach the fluorescent probe.

General Workflow for Biomolecule Labeling with CalFluor 488 Azide

Step 1: Metabolic or Enzymatic Labeling

Introduce alkyne-modified precursor
(e.g., sugar, amino acid, nucleoside)
to biological system (cells, organism)

:

Cellular machinery incorporates
the precursor into the
biomolecule of interest (e.g., glycan, protein, DNA)

abeled Biomolecule

Step 2: Click Chemistry Reaction

Add CalFluor 488 Azide and
reaction components (e.g., Cu(l) catalyst for CUAAC
or use a strained alkyne for SPAAC)

;

Fluorogenic reaction occurs:
Azide on CalFluor 488 reacts with the
alkyne on the biomolecule, forming a fluorescent triazole linkage

luorescently Labeled Biomolecule

Step 3: Visualization

Image the labeled biomolecules
using fluorescence microscopy
(e.g., confocal, live-cell imaging)
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Workflow for biomolecule labeling.

Protocol for No-Wash Labeling of EdU-labeled DNA in
Fixed Cells

This protocol is adapted from a study utilizing CalFluor probes for visualizing newly synthesized
DNA.

1. Metabolic Labeling:
o Culture HEK 293T cells to the desired confluency.

o Treat cells with 5-ethynyl-2'-deoxyuridine (EdU), an alkyne-modified thymidine analog, for 16
hours to allow for its incorporation into newly synthesized DNA.

2. Fixation and Permeabilization:
» Fix the cells to preserve their structure.

o Permeabilize the cell membranes to allow the click chemistry reagents to enter the cell and
access the DNA.

3. Click Reaction:

o Prepare a reaction cocktail containing:

[¢]

10 pM CalFluor 488 Azide

1 mM CuSOa

o

o

100 uM TBTA ligand

2 mM sodium ascorbate

[¢]

[e]

0.1 mg/mL BSA

 Incubate the fixed and permeabilized cells with the reaction cocktail for 1 hour.
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4. Imaging:

e Image the cells directly without any wash steps using a fluorescence microscope with
appropriate filters for CalFluor 488 (excitation ~500 nm, emission ~521 nm).

Applications in Drug Development

The ability to visualize and track biomolecules in their native environment with high specificity
and minimal perturbation is invaluable in drug development. Key applications include:

o Target Engagement Studies: Confirming that a drug interacts with its intended molecular
target within a cellular context.

e Pharmacodynamic Biomarker Imaging: Visualizing the downstream effects of a drug on
cellular processes.

o High-Throughput Screening: Developing cell-based assays to screen for compounds that
modulate a specific biological pathway.

 In Vivo Imaging: Tracking the biodistribution of labeled cells or biomolecules in animal
models.

The fluorogenic nature of CalFluor 488 Azide makes it particularly well-suited for these
applications by providing a high signal-to-noise ratio, which is crucial for sensitive detection in
complex biological samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CalFluor 488 Azide: A Technical Guide for Bioorthogonal
Labeling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6301107#calfluor-488-azide-molecular-weight-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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